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Compound of Interest

Compound Name: Pramipexole impurity 7-d10

Cat. No.: B12422729 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Pramipexole, its mechanism of

action, analytical methodologies for impurity profiling, and the critical role of deuterated internal

standards, specifically focusing on the context of Pramipexole Impurity 7-d10.

Introduction to Pramipexole
Pramipexole is a non-ergot dopamine agonist primarily prescribed for the treatment of

Parkinson's disease and restless legs syndrome.[1][2] It exhibits high selectivity and full

intrinsic activity at the D2 subfamily of dopamine receptors, with a particular affinity for the D3

receptor subtype.[3][4] By stimulating these receptors in the striatum, Pramipexole

compensates for the dopamine deficiency characteristic of Parkinson's disease, thereby

alleviating motor symptoms.[1][3][4]

Pramipexole Impurity 7 and its Deuterated Analog
Pramipexole Impurity 7 is a known related substance of Pramipexole. While the specific CAS

number for Pramipexole Impurity 7-d10 is not publicly cataloged, the non-deuterated form,

Pramipexole Impurity 7, is identified by CAS Number: 106092-09-5.

Pramipexole Impurity 7-d10 serves as a deuterium-labeled internal standard in analytical and

pharmacokinetic studies. The incorporation of ten deuterium atoms provides a distinct mass
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difference, enabling precise quantification of Pramipexole and its impurities in biological

matrices and pharmaceutical formulations using mass spectrometry-based methods.

Physicochemical Data for Pramipexole and Related
Impurities
The following table summarizes key data for Pramipexole and some of its known impurities.

This information is crucial for the development of analytical methods and for quality control

purposes.

Compound CAS Number Molecular Formula
Molecular Weight (
g/mol )

Pramipexole 104632-26-0 C₁₀H₁₇N₃S 211.33

Pramipexole

Dihydrochloride

Monohydrate

191217-81-9 C₁₀H₁₉Cl₂N₃S·H₂O 302.26

Pramipexole Impurity

A
106092-09-5 C₇H₁₁N₃S 169.25

Pramipexole Impurity

B
1246815-83-7 C₁₃H₂₃N₃S 253.41

Pramipexole 7-Oxo

Impurity (base)
1286047-33-3 C₁₀H₁₅N₃OS

298.23 (as

dihydrochloride)

Mechanism of Action of Pramipexole
Pramipexole's therapeutic effects are primarily mediated through its agonistic activity on

dopamine D2 and D3 receptors in the brain.[3][4] The signaling cascade initiated by receptor

binding is crucial for its clinical efficacy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b12422729?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Pramipexole
https://www.ema.europa.eu/en/documents/assessment-report/pramipexole-accord-epar-public-assessment-report_en.pdf
https://synapse.patsnap.com/article/what-is-the-mechanism-of-pramipexole-dihydrochloride
https://www.droracle.ai/articles/496667/what-is-the-mechanism-of-action-moa-of-pramipexole
https://www.benchchem.com/product/b12422729#pramipexole-impurity-7-d10-cas-number
https://www.benchchem.com/product/b12422729#pramipexole-impurity-7-d10-cas-number
https://www.benchchem.com/product/b12422729#pramipexole-impurity-7-d10-cas-number
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12422729?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12422729?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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